Cas no 67699-49-4 (Octanoic acid, pentadecafluoro-, octyl ester)

• Product Name: Octanoic acid, pentadecafluoro-, octyl ester
• CAS No: 67699-49-4
• MF: C₁₆H₁₇F₁₅O₂
• MW: 526.281038045883
• CID: 394259
• PubChem ID: 71374765
• Update Time: 2025-04-19

Octanoic acid, pentadecafluoro-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, pentadecafluoro-, octyl ester
• octyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanoate
• DTXSID40797528
• Octyl perfluorooctanoate
• Octyl pentadecafluorooctanoate
• 67699-49-4
• Pentadecafluorooctanoic acid, octyl ester

• Inchi： 1S/C16H17F15O2/c1-2-3-4-5-6-7-8-33-9(32)10(17,18)11(19,20)12(21,22)13(23,24)14(25,26)15(27,28)16(29,30)31/h2-8H2,1H3
• InChI Key： VEBKXAIAEQLIIR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(C(C(=O)OCCCCCCCC)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 526.09891
• Monoisotopic Mass: 526.0989022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3